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Compound of Interest

Compound Name: DIBENZ(a,h)ANTHRACENE

Cat. No.: B1670416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

Dibenzo[a,h]anthracene in a laboratory setting. Adherence to these guidelines is critical to

minimize exposure risks and ensure a safe research environment. Dibenzo[a,h]anthracene is a

polycyclic aromatic hydrocarbon (PAH) and is classified as a probable human carcinogen.[1][2]

Therefore, all interactions with this compound must be conducted with the utmost caution and

under established safety procedures.

Hazard Identification and Risk Assessment
Dibenzo[a,h]anthracene poses several health risks. It is a suspected human carcinogen, may

cause genetic defects, and can cause damage to organs through prolonged or repeated

exposure.[3] It is also known to cause skin and eye irritation and may cause respiratory

irritation.[3][4] Furthermore, it is very toxic to aquatic life with long-lasting effects.[5][6]

A thorough risk assessment should be conducted before any experiment involving

Dibenzo[a,h]anthracene. This assessment must identify potential exposure routes (inhalation,

skin contact, ingestion) and establish control measures to mitigate these risks.

Physical and Chemical Properties
Understanding the physical and chemical properties of Dibenzo[a,h]anthracene is essential for

its safe handling and storage.
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Property Value Reference

Appearance
Off-white to light yellow

solid/crystals
[2][4]

Molecular Formula C₂₂H₁₄ [7]

Molecular Weight 278.35 g/mol [1][6]

Melting Point 262 - 265 °C (504 - 509 °F) [1]

Boiling Point 524 °C (975 °F) [1]

Solubility Insoluble in water [1]

Vapor Pressure No data available [5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Dibenzo[a,h]anthracene.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Natural Rubber

gloves are recommended. For

direct contact, butyl rubber

gloves (12-15 mil thickness)

with breakthrough times

exceeding 4 hours should be

used.

To prevent skin contact and

absorption.[2][3]

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.[4]

Skin and Body Protection

A lab coat, closed-toe shoes,

and long pants are required.

For procedures with a high risk

of contamination, disposable

coveralls (e.g., Tyvek®) should

be worn.

To prevent skin contamination.

[2]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate organic

vapor cartridge should be used

when handling the powder

outside of a certified chemical

fume hood or for emergency

situations.

To prevent inhalation of

airborne particles.[4]

Engineering Controls
Engineering controls are the primary line of defense in minimizing exposure to

Dibenzo[a,h]anthracene.

Chemical Fume Hood: All work with solid Dibenzo[a,h]anthracene or its solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.[2]

Ventilation: The laboratory should be well-ventilated to ensure low background

concentrations of airborne contaminants.[4]
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Designated Area: A specific area of the lab should be designated for working with

Dibenzo[a,h]anthracene. This area should be clearly marked with warning signs.[2]

Experimental Protocols
Weighing and Solution Preparation
This protocol outlines the steps for safely weighing solid Dibenzo[a,h]anthracene and preparing

solutions.

Preparation Weighing Dissolving Cleanup

Don Appropriate PPE Designate Fume Hood Gather Materials Weigh Dibenzo[a,h]anthracene
in Fume Hood Record Weight Add Solvent to Weighing Vessel Ensure Complete Dissolution Transfer to Final Container Decontaminate Work Area Dispose of Waste Properly Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for weighing and preparing Dibenzo[a,h]anthracene solutions.

Methodology:

Preparation:

Put on all required PPE as specified in Section 3.

Designate a clean and decontaminated area within a chemical fume hood for the

procedure.

Gather all necessary equipment, including a calibrated analytical balance, weighing paper

or boat, spatula, appropriate solvent, and sealable container for the final solution.

Weighing:

Carefully transfer the desired amount of solid Dibenzo[a,h]anthracene onto the weighing

paper or boat using a clean spatula. Minimize the generation of dust.[4]

Record the exact weight.
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Dissolving:

Add a small amount of the appropriate solvent directly to the weighing vessel to dissolve

the solid. This minimizes transfer losses.

Gently swirl or sonicate to ensure complete dissolution.

Carefully transfer the solution to the final, labeled storage container. Rinse the weighing

vessel with additional solvent and add the rinsing to the final container to ensure a

quantitative transfer.

Cleanup:

Decontaminate the work surface in the fume hood with a suitable solvent (e.g., acetone)

followed by soap and water.[8]

Dispose of all contaminated materials, including weighing paper, gloves, and disposable

labware, as hazardous waste.

Remove PPE in the correct order to avoid self-contamination and dispose of it

appropriately.

Spill Management
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.
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Spill Occurs

Evacuate Immediate Area
and Alert Others

Assess the Spill
(Size and Location)

Don Appropriate PPE
(include respirator if necessary)

Contain the Spill
(use absorbent for liquids)

Clean Up Spill

Decontaminate the Area

Dispose of Contaminated Materials
as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Emergency protocol for managing a Dibenzo[a,h]anthracene spill.
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Methodology:

Immediate Actions:

Alert all personnel in the immediate vicinity of the spill.

Evacuate the area if the spill is large or if there is a risk of airborne dust.

Assessment and PPE:

Assess the extent of the spill from a safe distance.

Before approaching the spill, don the appropriate PPE, including a respirator if solid

material is present.

Containment and Cleanup:

For solid spills, carefully cover the material with a damp cloth or absorbent material to

prevent dust from becoming airborne. Do not dry sweep.[2]

Use a HEPA-filtered vacuum for cleaning up larger quantities of solid.[2]

For liquid spills, use an inert absorbent material to contain and soak up the spill.

Collect all spilled material and contaminated absorbents in a sealed, labeled hazardous

waste container.[4]

Decontamination and Disposal:

Decontaminate the spill area thoroughly with an appropriate solvent, followed by a soap

and water wash.[8]

All materials used for cleanup, including contaminated clothing, must be disposed of as

hazardous waste.[2]

Reporting:

Report the incident to the laboratory supervisor and the institutional safety office.
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Waste Disposal
All Dibenzo[a,h]anthracene waste, including pure compound, solutions, and contaminated

materials, must be treated as hazardous waste.

Waste Segregation: Keep Dibenzo[a,h]anthracene waste separate from other chemical

waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Dibenzo[a,h]anthracene," and the associated hazards (e.g., "Carcinogen,"

"Toxic").

Containerization: Use leak-proof, sealed containers for all waste.

Disposal: Follow all institutional, local, state, and federal regulations for the disposal of

hazardous waste.[2][4] Dibenzo[a,h]anthracene is listed under RCRA waste number U063.[4]

First Aid Procedures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[4]
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Always seek medical advice after any exposure.[4]

By implementing these safety protocols, researchers can significantly reduce the risks

associated with handling Dibenzo[a,h]anthracene and maintain a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. nj.gov [nj.gov]

3. agilent.com [agilent.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. fr.cpachem.com [fr.cpachem.com]

7. DIBENZ(a,h)ANTHRACENE | C22H14 | CID 5889 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Safeguarding Laboratory Practices: Protocols for
Handling Dibenzo[a,h]anthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670416#protocols-for-handling-dibenzo-a-h-
anthracene-safely-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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